4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine
• InChI: InChI=1S/C11H12N4/c1-8-3-4-9(12)7-10(8)15-11-13-5-2-6-14-11/h2-7H,12H2,1H3,(H,13,14,15)
• InChI Key: ZTCBNVURBQXILL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)NC2=NC=CC=N2

Description

4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine is a chemical compound with the molecular formula C16H15N5 and a molecular weight of 277.32 g/mol . This compound is known for its role as an impurity in the synthesis of Imatinib Mesilate, a tyrosine kinase inhibitor used in the treatment of certain types of cancer .

Preparation Methods

The synthesis of 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine involves several steps. One common method includes the reaction of 4-methyl-3-nitroaniline with 2-chloropyrimidine in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or other reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrimidine ring can be substituted with various nucleophiles such as amines or thiols.

Scientific Research Applications

4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its role as a kinase inhibitor.

Medicine: As an impurity in Imatinib Mesilate, it is crucial in the quality control and analysis of this important anticancer drug.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine involves its interaction with specific molecular targets, such as tyrosine kinases. By binding to these enzymes, the compound can inhibit their activity, leading to the disruption of signaling pathways involved in cell growth and proliferation . This mechanism is particularly relevant in the context of cancer treatment, where the inhibition of tyrosine kinases can prevent the growth of cancer cells .

Comparison with Similar Compounds

4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine can be compared with other similar compounds, such as:

Imatinib: A well-known tyrosine kinase inhibitor used in cancer treatment.

Nilotinib: Another tyrosine kinase inhibitor with a similar structure and mechanism of action.

Dasatinib: A compound with a broader spectrum of kinase inhibition compared to Imatinib.

These compounds share structural similarities but differ in their specific targets and efficacy, highlighting the uniqueness of 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine in its specific applications and properties .